Cas no 83657-18-5 (Diniconazole)

• Product Name: Diniconazole
• CAS No: 83657-18-5
• MF: C₁₅H₁₇Cl₂N₃O
• MW: 326.220981359482
• CID: 60595
• PubChem ID: 6440728
• Update Time: 2024-01-24

Diniconazole Chemical and Physical Properties

Names and Identifiers

• Diniconazole
• (E,3R)-1
• (E)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazole-1-yl)-1-pentenyl-3-ol
• (E)-(RS)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-1-(2,4,-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazole-1-yl)1-pentenyl-3-ol
• Diniconazole M
• (E,3R)-1-(2,4-Dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-(RS)-l-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-l-yl)-pent-1-en-3-ol
• Spotless,Sumi-eight
• XF-779
• (αR,βE)-β-[(2,4-Dichlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol (ACI)
• 1H-1,2,4-Triazole-1-ethanol, β-[(2,4-dichlorophenyl)methylene]-α-(1,1-dimethylethyl)-, [R-(E)]- (ZCI)
• (-)-Diniconazole
• (E)-(-)-1-(2,4-Dichlorophenyl)-2-(1,2,4-triazol-1-yl)-4,4-dimethyl-1-penten-3-ol
• (R)-(-)-Diniconazole
• (R)-Diniconazole
• (R)-S 3308
• UNII-O8QD971Z1G
• R-DINICONAZOLE
• DTXSID2034548
• Diniconazole-M
• (E)-(R)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• DINICONAZOLE, R
• 1H-1,2,4-Triazole-1-ethanol, beta-[(2,4-dichlorophenyl)methylene]-alpha-(1,1-dimethylethyl)-, (alphaR,betaE)-
• DINICONAZOLE (-)-FORM [MI]
• Diniconazole (-)
• 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (alphaR,betaE)-
• CHEBI:83911
• (1E,3R)-1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• R-(-)-diniconazole
• Diniconazole-M [ISO]
• (.ALPHA.R,.BETA.E)-.BETA.-((2,4-DICHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-1H-1,2,4-TRIAZOLE-1-ETHANOL
• CHEMBL1870418
• SCHEMBL41498
• 1H-1,2,4-Triazole-1-ethanol, beta-((2,4-dichlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-,(R-(E))-
• DINICONAZOLE (-)-FORM
• O8QD971Z1G
• Q27157326
• 1-(2,4-dichlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
• NCGC00164463-01
• 83657-18-5

• Inchi： 1S/C15H17Cl2N3O/c1-15(2,3)14(21)13(20-9-18-8-19-20)6-10-4-5-11(16)7-12(10)17/h4-9,14,21H,1-3H3/b13-6+/t14-/m0/s1
• InChI Key： FBOUIAKEJMZPQG-BLXFFLACSA-N
• SMILES： C(/N1N=CN=C1)(\[C@H](O)C(C)(C)C)=C\C1C=CC(Cl)=CC=1Cl

Computed Properties

• Exact Mass: 325.075
• Monoisotopic Mass: 325.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.4192 (rough estimate)
• Melting Point: 160-161°
• Boiling Point: 501.1°C at 760 mmHg
• Flash Point: 256.8°C
• Refractive Index: 1.5490 (estimate)
• PSA: 50.94000
• LogP: 3.99000
• Specific Rotation: D24 -31.7° (c = 1 in CHCl3)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols